Cas no 1803858-83-4 (7-Mercaptobenzo[d]oxazole-2-methanol)

• Product Name: 7-Mercaptobenzo[d]oxazole-2-methanol
• CAS No: 1803858-83-4
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 4819447
• Update Time: 2025-05-19

7-Mercaptobenzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 7-Mercaptobenzo[d]oxazole-2-methanol

• Inchi： 1S/C8H7NO2S/c10-4-7-9-5-2-1-3-6(12)8(5)11-7/h1-3,10,12H,4H2
• InChI Key： YHVSZEHBAPXHCA-UHFFFAOYSA-N
• SMILES： SC1=CC=CC2=C1OC(CO)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3

Additional information on 7-Mercaptobenzo[d]oxazole-2-methanol

7-Mercaptobenzo[d]oxazole-2-methanol (CAS No. 1803858-83-4): A Versatile Scaffold in Modern Pharmaceutical Research

7-Mercaptobenzo[d]oxazole-2-methanol, identified by its unique chemical identifier CAS No. 1803858-83-4, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a benzo[d]oxazole core appended with a thiol and hydroxymethyl group, has garnered considerable attention due to its structural versatility and potential biological activity. The benzo[d]oxazole moiety is a well-documented pharmacophore, frequently encountered in various therapeutic agents, while the presence of both thiol and hydroxymethyl functionalities offers diverse chemical handles for further derivatization.

The compound's7-Mercaptobenzo[d]oxazole-2-methanol scaffold is particularly intriguing because it combines the electron-deficient aromatic system of benzo[d]oxazole with the nucleophilic properties of sulfur and oxygen-containing groups. This dual functionality makes it an attractive candidate for exploring novel interactions with biological targets. Recent studies have highlighted its utility in designing molecules with potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

In the context of contemporary pharmaceutical research, theCAS No. 1803858-83-4 associated with 7-Mercaptobenzo[d]oxazole-2-methanol underscores its importance as a building block for drug discovery programs. The benzo[d]oxazole ring is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical factors in the development of orally active drugs. Moreover, the thiol group can participate in covalent binding interactions with biomolecules, making it useful for probing enzyme mechanisms or developing targeted therapeutics.

One of the most compelling aspects of 7-Mercaptobenzo[d]oxazole-2-methanol is its potential as a scaffold for structure-based drug design. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. For instance, derivatives of this molecule have shown promise in modulating the activity of lipoxygenase enzymes, which play a key role in the production of pro-inflammatory mediators. By modifying the substituents on the benzo[d]oxazole ring or introducing additional functional groups, chemists can fine-tune the binding affinity and selectivity of these derivatives.

The hydroxymethyl group in 7-Mercaptobenzo[d]oxazole-2-methanol also provides an opportunity for further chemical manipulation. It can be oxidized to form a carboxylic acid or reduced to yield an alcohol, allowing for the synthesis of a wide range of analogs. This flexibility has been exploited in designing molecules with enhanced bioavailability or improved pharmacological profiles. Additionally, the thiol group can undergo various reactions, such as disulfide formation or coupling with other biomolecules via thiol-disulfide exchange reactions, enabling the development of conjugates with targeted delivery systems.

Recent advances in computational chemistry have further enhanced the utility of 7-Mercaptobenzo[d]oxazole-2-methanol as a drug discovery tool. Molecular modeling studies have been employed to predict how different derivatives might interact with biological targets at the atomic level. These simulations have guided experimental efforts by identifying promising lead compounds that warrant further investigation. Furthermore, virtual screening techniques have been used to rapidly sift through large libraries of derivatives generated from this scaffold, accelerating the drug discovery process.

The synthesis of 7-Mercaptobenzo[d]oxazole-2-methanol itself presents an interesting challenge due to its complex heterocyclic structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on streamlined approaches that minimize synthetic steps while maintaining efficiency. For example, one such method involves a one-pot reaction sequence that allows for the direct formation of the benzo[d]oxazole core from readily available starting materials.

The applications of 7-Mercaptobenzo[d]oxazole-2-methanol extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive candidate for developing novel materials with specialized functions. For instance, researchers have explored its use in creating organic semiconductors or luminescent materials based on its ability to form π-stacked aggregates. These materials could find applications in electronic devices or optoelectronic systems where precise control over molecular packing is essential.

In conclusion, 7-Mercaptobenzo[d]oxazole-2-methanol (CAS No.1803858-83-4) stands out as a versatile and promising compound in modern pharmaceutical research. Its combination of structural features and functional groups offers numerous opportunities for designing molecules with diverse biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in developing innovative therapeutic strategies.